Cas no 654059-02-6 (Methanone, (2-chloro-3-pyridinyl)(3-fluorophenyl)-)

• Product Name: Methanone, (2-chloro-3-pyridinyl)(3-fluorophenyl)-
• CAS No: 654059-02-6
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 399445
• PubChem ID: 11458999
• Update Time: 2025-04-19

Methanone, (2-chloro-3-pyridinyl)(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-chloro-3-pyridinyl)(3-fluorophenyl)-
• (2-chloropyridin-3-yl)-(3-fluorophenyl)methanone
• DTXSID40466565
• 654059-02-6
• SCHEMBL4960341

• Inchi： 1S/C12H7ClFNO/c13-12-10(5-2-6-15-12)11(16)8-3-1-4-9(14)7-8/h1-7H
• InChI Key： FYQFJTFVSFCZTO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 235.02011
• Monoisotopic Mass: 235.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96